![molecular formula C14H10F4O2 B6383994 5-(3-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95% CAS No. 1261977-75-6](/img/structure/B6383994.png)
5-(3-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95%
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Overview
Description
5-(3-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95% (5-FMTMP) is a phenolic compound with a unique combination of fluorine and methyl substituents. It is a synthetic compound with a wide range of applications in the fields of industrial, medical, and research laboratories. 5-FMTMP is used as a reagent in organic synthesis and has been studied for its potential use in drug delivery, as a catalyst in organic reactions, and as a fluorescent probe for biological imaging.
Scientific Research Applications
5-(3-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95% has been studied for its potential use in drug delivery, as a catalyst in organic reactions, and as a fluorescent probe for biological imaging. It has been used as a reagent in organic synthesis and has been studied for its potential use in the development of new drugs and drug delivery systems. Additionally, it has been used to study the mechanism of action of drugs and to investigate the effects of drugs on the body.
Mechanism of Action
The mechanism of action of 5-(3-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95% is not yet fully understood. It is believed that the phenolic group of 5-(3-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95% is able to interact with and influence the binding of drugs to their target molecules. Additionally, the trifluoromethyl group of 5-(3-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95% is thought to interact with the hydrophobic regions of proteins and lipids, which may affect the activity of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95% have not been extensively studied. However, it is known that 5-(3-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95% is able to interact with and influence the binding of drugs to their target molecules. Additionally, the trifluoromethyl group of 5-(3-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95% is thought to interact with the hydrophobic regions of proteins and lipids, which may affect the activity of drugs.
Advantages and Limitations for Lab Experiments
The advantages of 5-(3-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95% for laboratory experiments include its low cost, high purity, and ease of synthesis. Additionally, it is non-toxic and has a wide range of applications in the fields of industrial, medical, and research laboratories. The main limitation of 5-(3-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95% is its lack of specificity, as it is able to interact with and influence the binding of drugs to their target molecules.
Future Directions
Future research on 5-(3-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95% should focus on its potential use in drug delivery, as a catalyst in organic reactions, and as a fluorescent probe for biological imaging. Additionally, further research should be conducted to investigate the biochemical and physiological effects of 5-(3-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95%, as well as its mechanism of action. Additionally, further research should be conducted to investigate the potential of 5-(3-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95% as a diagnostic and therapeutic agent. Finally, research should be conducted to explore the potential of 5-(3-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95% as a drug delivery vehicle and its ability to target specific molecules.
Synthesis Methods
5-(3-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95% is synthesized using a two-step process. The first step involves the reaction of 3-fluoro-2-methylphenol with trifluoromethanesulfonic anhydride in the presence of a catalyst such as pyridine. The second step involves the reaction of the resulting trifluoromethylated phenol with a base such as sodium hydroxide to yield 5-(3-Fluoro-2-methylphenyl)-3-trifluoromethoxyphenol, 95%.
properties
IUPAC Name |
3-(3-fluoro-2-methylphenyl)-5-(trifluoromethoxy)phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F4O2/c1-8-12(3-2-4-13(8)15)9-5-10(19)7-11(6-9)20-14(16,17)18/h2-7,19H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYCIFMNMFUPSPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1F)C2=CC(=CC(=C2)OC(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30686553 |
Source
|
Record name | 3'-Fluoro-2'-methyl-5-(trifluoromethoxy)[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30686553 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261977-75-6 |
Source
|
Record name | 3'-Fluoro-2'-methyl-5-(trifluoromethoxy)[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30686553 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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